Cas no 2526229-38-7 (tert-butyl 3-2-(3-aminophenyl)ethynylbenzoate)

• Product Name: tert-butyl 3-2-(3-aminophenyl)ethynylbenzoate
• CAS No: 2526229-38-7
• MF: C₁₉H₁₉NO₂
• MW: 293.359665155411
• CID: 5656515
• PubChem ID: 165900737
• Update Time: 2025-06-13

tert-butyl 3-2-(3-aminophenyl)ethynylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2526229-38-7
• tert-butyl 3-[2-(3-aminophenyl)ethynyl]benzoate
• EN300-27722654
• tert-butyl 3-2-(3-aminophenyl)ethynylbenzoate

• Inchi： 1S/C19H19NO2/c1-19(2,3)22-18(21)16-8-4-6-14(12-16)10-11-15-7-5-9-17(20)13-15/h4-9,12-13H,20H2,1-3H3
• InChI Key： CREQFGIYQQJHQW-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C#CC2C=CC=C(C=2)N)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.141578849g/mol
• Monoisotopic Mass: 293.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl 3-2-(3-aminophenyl)ethynylbenzoate

Comprehensive Overview of tert-butyl 3-2-(3-aminophenyl)ethynylbenzoate (CAS No. 2526229-38-7)

tert-butyl 3-2-(3-aminophenyl)ethynylbenzoate (CAS No. 2526229-38-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique ethynylbenzoate backbone and tert-butyl ester group, serves as a critical intermediate in the synthesis of advanced materials and bioactive molecules. Its structural features, including the 3-aminophenyl moiety, make it a versatile building block for drug discovery and polymer chemistry applications.

In recent years, the demand for tert-butyl 3-2-(3-aminophenyl)ethynylbenzoate has surged due to its potential in developing targeted therapies and high-performance polymers. Researchers are particularly interested in its role as a precursor for small-molecule inhibitors and fluorescent probes, which are pivotal in cancer research and diagnostic imaging. The compound's CAS No. 2526229-38-7 is frequently searched in academic databases, reflecting its growing relevance in cutting-edge scientific endeavors.

One of the most compelling aspects of tert-butyl 3-2-(3-aminophenyl)ethynylbenzoate is its compatibility with click chemistry reactions. The presence of the ethynyl group allows for efficient Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used method for bioconjugation and polymer functionalization. This property aligns with the current trend toward modular synthesis and green chemistry, addressing the need for sustainable and scalable production methods.

From a commercial perspective, tert-butyl 3-2-(3-aminophenyl)ethynylbenzoate is often discussed in the context of custom synthesis and contract manufacturing. Companies specializing in fine chemicals and pharmaceutical intermediates are increasingly offering this compound to meet the demands of R&D laboratories and industrial applications. Its CAS No. 2526229-38-7 is a key identifier in procurement databases, ensuring accurate sourcing and regulatory compliance.

In summary, tert-butyl 3-2-(3-aminophenyl)ethynylbenzoate (CAS No. 2526229-38-7) represents a valuable tool for modern chemistry and biotechnology. Its multifaceted applications, from drug development to materials engineering, underscore its importance in advancing scientific innovation. As research continues to uncover new uses for this compound, its prominence in both academic and industrial settings is expected to grow.